Cas no 25026-97-5 (2-amino-5-nitrobenzene-1-carbothioamide)

• Product Name: 2-amino-5-nitrobenzene-1-carbothioamide
• CAS No: 25026-97-5
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• MDL: MFCD02258912
• CID: 269758
• PubChem ID: 3034350
• Update Time: 2025-11-02

2-amino-5-nitrobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,2-amino-5-nitro-
• 2-Amino-5-nitrothiobenzamide
• 2-amino-5-nitrobenzenecarbothioamide
• 2-amino-5-nitrobenzene-1-carbothioamide
• EINECS 246-572-7
• 2-amino-5-nitro-benzenecarbothioamid
• SCHEMBL9580943
• W-110606
• DTXSID1067043
• SCHEMBL18913888
• AC-10181
• NS00027793
• EN300-129193
• 25026-97-5
• MFCD02258912
• Benzenecarbothioamide, 2-amino-5-nitro-
• 2-Amino-5-nitrobenzothioamide
• AKOS006282492
• FHYFXVGYNCGBAT-UHFFFAOYSA-N

• MDL： MFCD02258912
• Inchi： 1S/C7H7N3O2S/c8-6-2-1-4(10(11)12)3-5(6)7(9)13/h1-3H,8H2,(H2,9,13)
• InChI Key： FHYFXVGYNCGBAT-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C=CC=1N)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 197.02600
• Monoisotopic Mass: 197.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Density: 1.515
• Boiling Point: 442.1°Cat760mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.753
• PSA: 129.95000
• LogP: 2.61590
• Sensitiveness: Air Sensitive

2-amino-5-nitrobenzene-1-carbothioamide Security Information

• TSCA：Yes

Additional information on 2-amino-5-nitrobenzene-1-carbothioamide

Research Brief on 2-Amino-5-nitrobenzene-1-carbothioamide (CAS: 25026-97-5): Recent Advances and Applications

2-Amino-5-nitrobenzene-1-carbothioamide (CAS: 25026-97-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 2-amino-5-nitrobenzene-1-carbothioamide derivatives. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The results demonstrated that certain derivatives exhibited potent inhibitory activity, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. Mechanistic studies suggested that these compounds interfere with bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis.

In the context of anticancer research, a recent preprint on bioRxiv (2024) investigated the compound's ability to modulate cellular pathways in cancer cells. Using high-throughput screening, researchers identified 2-amino-5-nitrobenzene-1-carbothioamide as a potential inhibitor of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. In vitro experiments using breast cancer cell lines (MCF-7 and MDA-MB-231) showed dose-dependent inhibition of cell proliferation and induction of apoptosis. Molecular docking simulations further revealed that the compound binds to the ATP-binding site of PI3Kγ, providing a structural basis for its activity.

The compound's unique chemical structure, featuring both nitro and carbothioamide functional groups, has also attracted attention in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a building block for organic semiconductors. The electron-withdrawing nitro group and the planar aromatic system contribute to favorable charge transport properties, making it a promising candidate for organic electronic devices.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 2-amino-5-nitrobenzene-1-carbothioamide. A green chemistry approach published in Organic Process Research & Development (2023) described a one-pot synthesis using microwave irradiation, which reduced reaction times from hours to minutes while maintaining high yields (>85%). This methodological improvement could facilitate larger-scale production for further biological evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-amino-5-nitrobenzene-1-carbothioamide derivatives. A 2024 review in Expert Opinion on Drug Discovery highlighted issues such as poor aqueous solubility and metabolic stability that need to be addressed through structural modifications. Several research groups are currently exploring prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, 2-amino-5-nitrobenzene-1-carbothioamide (25026-97-5) continues to emerge as a multifaceted compound with diverse applications in medicinal chemistry and materials science. The recent studies underscore its potential as a privileged scaffold for drug discovery, while also revealing new opportunities in materials development. Future research directions may include structure-activity relationship studies to optimize biological activity and investigations into novel therapeutic targets.